4-(benzylamino)-3-nitro-N-(tetrahydro-2-furanylmethyl)benzamide
Overview
Description
4-(benzylamino)-3-nitro-N-(tetrahydro-2-furanylmethyl)benzamide, also known as BNT, is a chemical compound that has been extensively studied for its potential applications in scientific research. BNT is a member of the benzamide family, which is known for its diverse pharmacological properties.
Mechanism of Action
The mechanism of action of 4-(benzylamino)-3-nitro-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Additionally, this compound has been shown to inhibit the activity of histone deacetylases, which play a role in gene expression and cell differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been shown to have anti-inflammatory and anti-oxidant properties. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-(benzylamino)-3-nitro-N-(tetrahydro-2-furanylmethyl)benzamide for lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it a viable compound for large-scale experiments. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are many potential future directions for research on 4-(benzylamino)-3-nitro-N-(tetrahydro-2-furanylmethyl)benzamide. One area of interest is the development of this compound as a therapeutic agent for cancer treatment. Further studies are needed to determine the optimal dosage and administration of this compound for anti-cancer therapy. Additionally, further studies are needed to determine the potential side effects of this compound and its long-term safety profile. Another area of interest is the potential use of this compound as a therapeutic agent for neurological disorders. Further studies are needed to determine the efficacy of this compound in animal models of these diseases, as well as its potential side effects and long-term safety profile.
Scientific Research Applications
4-(benzylamino)-3-nitro-N-(tetrahydro-2-furanylmethyl)benzamide has been extensively studied for its potential applications in scientific research. One of the major areas of interest is its potential as a therapeutic agent for cancer treatment. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development as an anti-cancer drug. Additionally, this compound has been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
4-(benzylamino)-3-nitro-N-(oxolan-2-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4/c23-19(21-13-16-7-4-10-26-16)15-8-9-17(18(11-15)22(24)25)20-12-14-5-2-1-3-6-14/h1-3,5-6,8-9,11,16,20H,4,7,10,12-13H2,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAKFXYZVODONKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=CC(=C(C=C2)NCC3=CC=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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